N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzofuran-2-carboxamide hydrochloride

• IUPAC Name: N-(5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-1-benzofuran-2-carboxamide;hydrochloride
• InChI: InChI=1S/C16H15N3O2S.ClH/c1-19-7-6-11-14(9-19)22-16(17-11)18-15(20)13-8-10-4-2-3-5-12(10)21-13;/h2-5,8H,6-7,9H2,1H3,(H,17,18,20);1H
• InChI Key: WYSYSSXLAFGREC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)SC(=N2)NC(=O)C3=CC4=CC=CC=C4O3.Cl
• Molecular Formula: C16H16ClN3O2S
• Molecular Weight: 349.8 g/mol

Description

“N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzofuran-2-carboxamide hydrochloride” is a chemical compound with the molecular formula C8H10N2O2S·HCl. It appears as a light orange to yellow to green powder or crystal. It is used as a reagent in the synthesis of various derivatives and has applications in the field of antithrombotics.

Synthesis Analysis

The synthesis of this compound involves the reaction of 2-cyano-5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine hydrochloride monohydrate with ethanol and 4N aqueous lithium hydroxide. The reaction mixture is stirred at 50 °C for 7 hours, then cooled with ice-water, and 1N HCl in ethanol is added. The precipitated crystals are collected by filtration, washed with ethanol, and dried at room temperature under reduced pressure.

Molecular Structure Analysis

The molecular weight of the compound is 234.70. The InChI code for the compound is 1S/C8H10N2O2S.ClH/c1-10-3-2-6-5 (4-10)9-7 (13-6)8 (11)12;/h2-4H2,1H3, (H,11,12);1H.

Chemical Reactions Analysis

This compound is used as a reagent in the synthesis of N-(2-acylaminobenzyl or 2-acylaminoheterocyclylmethyl)thiophene-2-carboxamide derivatives as antithrombotics. It is also used as a reagent in the synthesis of diamide derivatives as FXa inhibitors.

Physical And Chemical Properties Analysis

The compound is a solid at 20 degrees Celsius. It has a melting point of 201 °C. It is slightly soluble in aqueous acid, DMSO (when heated and sonicated), and very slightly soluble in methanol. The compound is hygroscopic.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the search results, it is noted that it is used in the synthesis of diamide derivatives as FXa inhibitors. Factor Xa (FXa) is a key enzyme in the blood coagulation cascade, and its inhibition can prevent thrombosis.

Safety and Hazards

The compound is labeled with the GHS07 symbol, indicating that it can cause harm if swallowed, inhaled, or comes into contact with skin. It can also cause eye irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.

Future Directions

The compound is an intermediate for Edoxaban, a medication used to treat and prevent deep venous thrombosis and pulmonary embolism, and to prevent stroke in people who have non-valvular atrial fibrillation. As such, future research may focus on improving the synthesis process, exploring new applications, and understanding the biological activities of the compound and its derivatives.